1-benzyl-4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidine

• IUPAC Name: 1-benzyl-4-pyrrolidin-1-ylpyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C16H17N5/c1-2-6-13(7-3-1)11-21-16-14(10-19-21)15(17-12-18-16)20-8-4-5-9-20/h1-3,6-7,10,12H,4-5,8-9,11H2
• InChI Key: NEIVBWDDPNNAKO-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC=NC3=C2C=NN3CC4=CC=CC=C4
• Molecular Formula: C16H17N5
• Molecular Weight: 279.34 g/mol

Description

1-Benzyl-4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidine is a chemical compound of significant interest in medicinal chemistry and drug discovery, built around the privileged pyrazolo[3,4-d]pyrimidine scaffold. This scaffold is recognized as a bioisostere of the purine base adenine, a fundamental component of ATP, which allows derivatives to effectively interact with the binding sites of various enzymes, particularly protein kinases . The core structure has been extensively explored for its inhibitory activity towards a range of biologically important targets. Research indicates that pyrazolo[3,4-d]pyrimidine derivatives can act as potent inhibitors of Cyclin-Dependent Kinase 2 (CDK2), making them promising candidates in the development of novel anticancer agents . Furthermore, closely related analogs, specifically those with a pyrrolidine substitution, have been identified as selective inhibitors of Phosphodiesterase 9 (PDE9) . Inhibition of PDE9, which selectively hydrolyzes cyclic guanosine monophosphate (cGMP), is a compelling therapeutic strategy for treating neurodegenerative diseases and cognitive impairments, such as those associated with Alzheimer's disease, by enhancing the NO/cGMP signaling cascade . The specific substitution pattern on this compound, featuring a benzyl group at the 1-position and a pyrrolidine at the 4-position, is designed to optimize interactions with the hydrophobic regions and catalytic sites of these target enzymes, which is a common approach in the structure-based design of kinase and PDE inhibitors . As such, this compound serves as a valuable building block for researchers synthesizing novel molecules for biochemical assay screening and structure-activity relationship (SAR) studies in oncology and neuroscience research. This product is intended For Research Use Only and is not intended for diagnostic or therapeutic use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-benzyl-4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidine typically involves the following steps:

Formation of the pyrazolo[3,4-d]pyrimidine core: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the benzyl group: This step often involves the use of benzyl halides in the presence of a base to facilitate nucleophilic substitution.

Attachment of the pyrrolidinyl group: This can be done through nucleophilic substitution reactions using pyrrolidine and suitable leaving groups.

Industrial Production Methods

Industrial production methods for this compound may involve continuous flow reactors and optimized reaction conditions to ensure high yield and purity. The use of catalysts and automated systems can enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

1-benzyl-4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic and electrophilic substitution reactions can occur at different positions on the molecule.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Benzyl halides, pyrrolidine, and other nucleophiles or electrophiles.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce deoxygenated compounds.

Scientific Research Applications

1-benzyl-4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidine has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-benzyl-4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Substituent Variations at the 4-Position

The 4-position substituent significantly influences biological activity and physicochemical properties. Key comparisons include:

Compound	4-Position Substituent	Biological Activity/Application	Molecular Weight (g/mol)	Key Reference
Target compound	Pyrrolidin-1-yl	Not explicitly reported (structural focus)	~294.35 (estimated)	-
1-Benzyl-4-(4-methylpiperazinyl) analog	4-Methylpiperazinyl	Kinase modulation (hypothesized)	335.42
1-(4-Methylbenzyl)-4-(4-o-tolylpiperazinyl)	4-o-Tolylpiperazinyl	Potential CNS targeting (lipophilic)	426.52
6-Amino-N-(piperidin-4-yl) analog	Piperidin-4-yl	Antileishmanial (mouse model efficacy)	~300 (estimated)
KKC080096 (HO-1 inducer)	4-Amino with t-butyl/methoxy	Anti-inflammatory, neuroprotective	318.36

Key Observations :

• Pyrrolidine vs. Piperazinyl groups (e.g., 4-methylpiperazinyl) introduce additional hydrogen-bonding sites, which may improve solubility but reduce membrane permeability .
• Amino vs. Alkylamino Groups: The 6-amino-substituted analog in demonstrated in vivo efficacy against visceral leishmaniasis, suggesting that amino groups at specific positions enhance antiparasitic activity .

Substituent Variations at the 1-Position

The 1-benzyl group is a common feature, but substituents on the benzyl ring modulate activity:

Compound	1-Position Substituent	Impact on Properties
Target compound	Benzyl (unsubstituted)	Balanced lipophilicity
1-(4-Methylbenzyl) analog	4-Methylbenzyl	Increased lipophilicity (logP↑)
1-(2-Methylphenyl) analog	2-Methylphenyl	Steric hindrance may affect target binding
1-(4-Methoxybenzyl)-6-(methylsulfonyl)	4-Methoxybenzyl	Enhanced solubility (polar group)

Key Observations :

• Substituent Position : Para-substituted benzyl groups (e.g., 4-methyl or 4-methoxy) improve metabolic stability compared to ortho-substituted analogs .
• Electron-Withdrawing Groups : Sulfonyl or chloro substituents (e.g., in –8) increase reactivity, enabling further derivatization but may reduce bioavailability .

Biological Activity

1-Benzyl-4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidine is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including anticancer properties, enzyme inhibition, and other therapeutic effects.

Chemical Structure and Properties

The compound features a pyrazolo[3,4-d]pyrimidine core, which is known for its diverse biological activities. The presence of the pyrrolidine ring and the benzyl substituent contributes to its pharmacological profile.

Chemical Formula

• Molecular Formula : C$_{16}$H$_{18}$N$_{4}$
• Molecular Weight : 282.34 g/mol

Anticancer Activity

Research indicates that derivatives of pyrazolo[3,4-d]pyrimidines exhibit promising anticancer properties. A study highlighted that compounds with similar structures demonstrated significant cytotoxicity against various cancer cell lines, including FaDu hypopharyngeal tumor cells. The mechanism involves apoptosis induction and cell cycle arrest, attributed to the compound's ability to inhibit specific kinases involved in cancer progression .

Cancer Cell Line	IC50 (µM)	Reference
FaDu	12.5
MCF-7	15.0
A549	10.0

Enzyme Inhibition

The compound has shown potential as an inhibitor of various enzymes, notably those involved in cancer and neurodegenerative diseases.

• Acetylcholinesterase (AChE) Inhibition : Studies have demonstrated that similar piperidine derivatives can inhibit AChE, suggesting potential applications in Alzheimer's disease treatment .
• Cyclin-dependent Kinase 2 (CDK2) Inhibition : Recent findings indicate that pyrazolo[3,4-d]pyrimidine derivatives can act as CDK2 inhibitors, which are crucial for cell cycle regulation .

Enzyme	Inhibition Type	IC50 (µM)	Reference
AChE	Competitive	25.0
CDK2	Non-competitive	30.0

Mechanistic Insights

The biological activity of 1-benzyl-4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidine can be attributed to its structural features that facilitate interactions with target proteins:

• Hydrophobic Interactions : The benzyl group enhances hydrophobic interactions with enzyme active sites.
• Hydrogen Bonding : The nitrogen atoms in the pyrrolidine and pyrazolo rings can form hydrogen bonds with target proteins, increasing binding affinity.

Study on Anticancer Efficacy

A recent case study evaluated the efficacy of a related compound in a xenograft model of breast cancer. The results indicated a significant reduction in tumor size compared to controls, supporting the potential use of this class of compounds in cancer therapy .

Neuroprotective Effects

Another study investigated the neuroprotective effects of similar derivatives in models of Alzheimer's disease. The compounds exhibited both AChE inhibition and antioxidant properties, suggesting a multi-target approach for neuroprotection .

Q & A

Basic Research Questions

Q. What are the common synthetic routes for pyrazolo[3,4-d]pyrimidine derivatives, and how are they optimized for structural analogs like 1-benzyl-4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidine?

• Methodology : Nucleophilic substitution and coupling reactions are frequently employed. For example, alkylation of pyrazolo[3,4-d]pyrimidine precursors with benzyl halides in dry acetonitrile under reflux yields intermediates, followed by substitution with pyrrolidine . Optimization involves solvent selection (e.g., dichloromethane for urea/thiourea derivatives), temperature control (50–80°C), and purification via recrystallization (acetonitrile or ethanol). Characterization relies on $^1 \text{H NMR}$, IR, and X-ray crystallography for confirming regioselectivity .

Q. How is the structural identity of 1-benzyl-4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidine confirmed?

• Methodology : Single-crystal X-ray diffraction (SC-XRD) resolves bond lengths and angles, particularly for the pyrazolo-pyrimidine core and substituents like the benzyl group. NMR ($^1 \text{H}$, $^{13} \text{C}$) identifies proton environments (e.g., aromatic protons at δ 7.2–8.5 ppm) and coupling patterns. IR spectroscopy confirms functional groups (e.g., C-N stretches at 1250–1350 cm$^{-1}$) .

Q. What preliminary biological screening assays are used to evaluate pyrazolo[3,4-d]pyrimidine derivatives?

• Methodology :

• Anticancer activity : MTT assays against cancer cell lines (e.g., HeLa, MCF-7) with IC$_{50}$ calculations.
• Antimicrobial activity : Broth microdilution for MIC determination against bacterial/fungal strains.
• Enzyme inhibition : Kinase inhibition assays (e.g., EGFR, CDK2) using fluorescence-based protocols .

Q. What safety protocols are recommended for handling this compound in laboratory settings?

• Guidelines : Use PPE (gloves, goggles, lab coat), avoid skin contact, and work in a fume hood. Waste must be segregated and disposed via certified biohazard services. Hydrochloric acid quenching is advised for reactive intermediates .

Advanced Research Questions

Q. How can synthetic yields be improved for N-substituted pyrazolo[3,4-d]pyrimidine derivatives?

• Challenges : Low yields (e.g., 52.7% in hydrochloride salt formation) may arise from steric hindrance or competing side reactions .
• Optimization Strategies :

• Use phase-transfer catalysts (e.g., TBAB) to enhance nucleophilic substitution efficiency.
• Employ microwave-assisted synthesis to reduce reaction times and improve regioselectivity.
• Screen solvents (DMF, THF) for solubility and stability of intermediates .

Q. How do researchers address contradictions in reported biological activities (e.g., antiviral vs. antitumor efficacy) across studies?

• Analysis Framework :

• Compare assay conditions (e.g., cell lines, dosage ranges).
• Validate target specificity via siRNA knockdown or CRISPR-edited models.
• Conduct pharmacokinetic studies (e.g., plasma stability, metabolic profiling) to assess bioavailability differences .

Q. What computational methods are used to predict the structure-activity relationship (SAR) of pyrazolo[3,4-d]pyrimidine analogs?

• Methodology :

• Molecular docking : AutoDock Vina or Schrödinger Suite to model interactions with target proteins (e.g., ATP-binding pockets in kinases).
• QSAR modeling : Hammett constants or DFT-calculated electronic parameters (e.g., HOMO/LUMO) correlate substituent effects with activity .

Q. How is regioselectivity controlled during the synthesis of polysubstituted pyrazolo[3,4-d]pyrimidines?

• Key Factors :

• Protecting group strategies (e.g., tert-butyl for amine protection).
• Temperature modulation to favor kinetic vs. thermodynamic products.
• Steric directing groups (e.g., bulky benzyl substituents) to block undesired substitution sites .